N1-(2-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C25H32ClN5O2/c1-29-11-13-31(14-12-29)23(18-7-8-22-19(15-18)9-10-30(22)2)17-28-25(33)24(32)27-16-20-5-3-4-6-21(20)26/h3-8,15,23H,9-14,16-17H2,1-2H3,(H,27,32)(H,28,33)
• InChI Key: MIPKVOFYRFGTNB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C25H32ClN5O2
• Molecular Weight: 470.0 g/mol
• CAS No.: 922557-98-0

Description

N1-(2-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H32ClN5O2 and its molecular weight is 470.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Experimental and Empirical Assessment of New Analogs as Effective Corrosion Inhibitors : Two new 8-hydroxyquinoline analogs were synthesized and examined as corrosion inhibitors for C22E steel in HCl solution. The study demonstrated these compounds as effective inhibitors, with their performance validated through various measurements and theoretical simulations, suggesting potential applications in corrosion prevention technologies (About et al., 2020).

Synthesis and Structural Analysis

Synthesis and Crystal Structure of Benzimidazole Derivatives : The synthesis and biological evaluation of benzimidazole derivatives, known for their antihistaminic and antimicrobial activities, were reported. This research highlights the importance of structural analysis in developing compounds with potential therapeutic applications (Özbey et al., 2001).

Neuropharmacological Applications

An Orally Active, Water-Soluble Neurokinin-1 Receptor Antagonist : This study introduces a compound with significant potential in clinical efficacy for emesis and depression, emphasizing the importance of water solubility and oral activity in the development of therapeutic agents (Harrison et al., 2001).

Anticonvulsant Activity

Design, Synthesis, and Anticonvulsant Activity of Hybrid Compounds : This paper reports on the synthesis of hybrid anticonvulsant agents, combining elements from known antiepileptic drugs. The compounds displayed broad spectra of activity across different seizure models, suggesting a new avenue for the development of anticonvulsant therapies (Kamiński et al., 2015).

Antibiotic Adjuvants

Arylideneimidazolones as Potential Antibiotic Adjuvants Against Multidrug Resistant Bacteria : This study explores the modification of a known compound to develop new chemosensitizers to combat bacterial multidrug resistance (MDR). The findings demonstrate the significance of chemical modifications for enhancing antibiotic efficacy (Kaczor et al., 2019).